Journal Name:Environmental Technology & Innovation
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Environmental Technology & Innovation ( IF 0 ) Pub Date: 2023-07-11 , DOI: 10.1071/an22321
Context: Among the by-products derived from oilseeds, palm kernel cake (PKC) contains high concentrations of protein, fat, and fibre, which allows some flexibility in the use of this ingredient in ruminant diets.Aim: This study examined the effects of including palm kernel cake (PKC) in high-grain diets for cull cows on production performance, carcass traits, and meat fatty acid profile.Methods: Thirty-six ½ Girolando cows at 83 ± 5 months of age, with an average liveweight of 384.88 kg ± 59.18, were confined in collective stalls for 90 days. The animals were distributed into the following four diet groups: 0% (control), 8%, 16%, or 24% inclusion of PKC in the diet dry matter (DM).Key results: On the basis of regression analysis, the highest slaughter weight and carcass weight were at PKC inclusion levels of 11.5% and 10.3% respectively. Backfat thickness was greatest (8.8 mm, P < 0.01) in the carcasses of cows fed the diet with 15.1% PKC (on the basis of regression analysis), whereas the total lipid content in the meat decreased linearly (P < 0.05) with PKC inclusion. The C10:0, C12:0, C14:0, C14:1, C16:0, C16:1, C17:1, C18:0, C18:2n6t, and C20:5n3 fatty acids in the longissimus thoracis muscle responded quadratically (P < 0.05) to the inclusion of PKC. The highest concentration of desirable fatty acids was obtained with the inclusion of 11% PKC in the diet (on the basis of regression analysis). There was a linear increase in C14:1, C20:2, and C22:2 fatty acids and Δ9 desaturase 14 and 16 activity indices in the muscle of cows fed PKC.Conclusion: We recommend the inclusion of 10% PKC in the diet of cull cows fed high-grain diets. Intramuscular fatty-acid proportions were appreciably different from those reported for young B. taurus steers and heifers finished on high-concentrate diets.Implications: Therefore, inclusion of PKC is an excellent alternative to reduce production costs, having the availability and quality of the product as a limiting factor, since PKC is an industrial by-product.
Environmental Technology & Innovation ( IF 0 ) Pub Date: 2023-05-25 , DOI: 10.1071/an22451
Context: Genotyping-by-sequencing, the use of sequence reads to genotype single-nucleotide polymorphisms (SNPs), has seen an increase in popularity as a tool for genomic prediction. Oxford Nanopore Technologies (Nanopore) sequencing is an emerging technology that produces long sequence reads in real-time. Recent studies have established the ability for low-coverage Nanopore sequence data to be used for genomic prediction. However, the value proposition of Nanopore sequencing for individuals could be improved if both genotyping and disease diagnosis are achieved from a single sample.Aims: This study aimed to demonstrate that Nanopore sequencing can be used for both rapid genotyping and as a disease diagnostic tool using the same sample in livestock.Methods: Total DNA extracts from nasal swabs collected from 48 feedlot cattle presenting with clinical signs of bovine respiratory disease (BRD) were sequenced using the Nanopore PromethION sequencer. After 24 h of sequencing, genotypes were imputed and genomic estimated breeding values (GEBVs) for four traits were derived using 641 163 SNPs and corresponding SNP effects. These GEBVs were compared with GEBVs derived from SNP array genotypes and calculated using the same SNP effects. Unmapped sequence reads were classified into taxa using Kraken2 and compared with quantitative real-time polymerase chain reaction (qPCR) results for five BRD-associated pathogens of interest.Key results: Sequence-derived genotypes for 46 of the 48 animals were produced in 24 h and GEBV correlations ranged between 0.92 and 0.94 for the four traits. Eleven different BRD-associated pathogens (two viruses and nine bacterial species) were detected in the samples using Nanopore sequence data. A significant (P < 0.001) relationship between Nanopore and qPCR results was observed for five overlapping species when a maximum threshold cycle was used.Conclusions: The results of this study indicated that 46 cattle genomes can be multiplexed and accurately genotyped for downstream genomic prediction by using a single PromethION flow cell (ver. R9.4) in 24 h. This equates to a cost of AUD35.82 per sample for consumables. The concordance between qPCR results and pathogen proportion estimates also indicated that some pathogenic species, in particular bacterial species, can be accurately identified from the same test.Implications: Using Nanopore sequencing, routine genotyping and disease detection in livestock could be combined into one cost-competitive test with a rapid turnaround time.
Environmental Technology & Innovation ( IF 0 ) Pub Date: 2023-05-25 , DOI: 10.1071/an23123
Context: Birth weight can be an important trait in beef cattle through its association with dystocia and increased likelihood of calf and cow mortality. Recording large numbers of birth weights in beef cattle to obtain a suitable genetic evaluation has often been hard to achieve.Aims: We assess if coronet circumference measurements taken at birth and weights and coronet circumference measured post-birth are suitable predictors of birth weight for use in genetic evaluation in northern Australian tropically adapted beef breeds.Methods: Animals were recorded at birth for weight (N = 5352) and coronet circumference (N = 2552), at 3 months of age for the liveweight (N = 2848) and coronet circumference (N = 2855) and liveweight at 6 months (N = 4929). Data were from three tropically adapted beef cattle breeds (viz. Brahman, Droughtmaster and Santa Gertrudis) recorded in two northern Australia herds. Genetic parameters were estimated from a pooled dataset containing all three breeds.Results: Birth weight had an estimated direct and maternal heritability of 0.51 (0.04) and 0.14 (0.02) respectively. Coronet circumference also had high heritabilities, with estimates at birth and 3 months of 0.50 (0.07) and 0.55 (0.06) respectively. The estimated genetic correlation between birth weight and coronet circumference measured at birth was 0.86 (0.03). Birth weight genetic correlations were 0.75 (0.05) with 3-month weight, 0.69 (0.05) with weaning weight and 0.62 (0.05) with coronet circumference at 3 months.Conclusions: Coronet measurements could be used in genetic evaluation as a proxy for birth weight. However, the most useful coronet measure was when it was recorded at birth. This would still require catching the calf at birth, thus greatly reducing the benefit of having an alternative measure. Coronet circumference recorded in the branding cradle at 3 months of age was also a useful predictor of birth weight but added little if post-birth weights were available. Importantly, all post-birth indirect measures of birth weight require adjustment for animal age and, therefore, would need recording of the individual calf’s date of birth.Implications: Coronet circumference recorded at birth and 3 months of age does not appear to be a suitable proxy for genetic evaluation of birth weight.
Environmental Technology & Innovation ( IF 0 ) Pub Date: 2023-05-08 , DOI: 10.1071/an22316
Context: In grazed grassland, the per area output of animal-source products usually declines with decreasing stocking rates because of lower herbage utilisation efficiency. Consequently, nutrient export is larger with increased stocking intensity, which should decrease the productivity in the long term. However, little information is available on long-term productivity of extensive grasslands under varied stocking intensities receiving no input.Aims: The effect of stocking intensity was investigated in a long-term grazing trial over 16 years of production. We hypothesised that, despite minimal nutrient export under grazing, no reduction in productivity occurs over long-term periods, but expected an interaction between stocking intensity and year.Method: The net pasture productivity was determined in terms of animal performance assessed from Fleckvieh cows grazing in a randomised block design with three replicates in three different stocking intensities (moderate, lenient, and very lenient, corresponding to stocking rates of 1.1, 0.7, and 0.5 livestock unit/ha.year respectively), recorded from 2005 to 2020. Metabolisable energy in GJ/ha.year (MEtotal) provided by the pasture and the livestock unit grazing days/ha.year (LUGD, 1LU = 500 kg) were calculated on the basis of liveweight measurements.Key results: The interaction of year and treatment significantly affected LUGD (F = 16.85, d.f. = 30, P < 0.0001) and MEtotal (F = 12.81, d.f. = 30, P < 0.0001) and indicated a cyclic trajectory with increases and decreases in performance over the study years. Overall, the moderate stocking intensity led to and maintained significantly higher performance than did very lenient grazing of up to 60% and 55% in LUGD and MEtotal respectively. However, structural equation modelling indicated a negative temporal trend irrespective of stocking intensity.Conclusions: On the basis of existing data of herbage quality and botanical composition from the same experiment, this trend was likely to be a result of nutrient redistribution within pastures that probably changed the botanical composition and grass sward productivity in conjunction with drier years towards the end of this study period.Implications: This study showed that productivity in low-input grassland under continuous grazing declines over time irrespective of stocking intensity. Productivity decline in all treatments implies tradeoffs for farmers grazing at lower stocking intensities.
Environmental Technology & Innovation ( IF 0 ) Pub Date: 2023-05-26 , DOI: 10.1071/an22223
Context: Deworming all horses with commercial anthelmintics on a rotational basis every 90 days is still popular worldwide.Aims: To investigate anthelmintic resistance and therapeutic requirements of adult horses on the basis of faecal examinations after a rotation between commercial anthelmintics commonly used in Brazil.Methods: We followed up faecal egg counts and coprocultures of 29 horses for 7 months, after pre-established anthelmintic treatments, every 3 months (August and November 2019 and February 2020). The following commercial anthelmintics were used respectively: moxidectin (1), ivermectin + praziquantel (2) and trichlorfon + mebendazole (3). Faecal egg count (FEC), FEC reduction tests (FECRT) and coproculture were performed before (Day 0) and after 14 days for each of the three treatments. Wilcoxon test (95% confidence level, P 0.05) and mebendazole + trichlorfon (U = 391; P-value >0.05) treatments, there was no difference in FEC between Day 0 and Day 14 at 95% confidence level.Conclusions: The anthelmintics used in the deworming protocol of this study had reduced efficacy against the parasites identified in the coprocultures and the pre-established treatments were probably unnecessary in 93% of the horses with a low level of infection.Implications: This study has highlighted not only the issue of the indiscriminate use of anthelmintics regarding parasitic resistance, but also the exposure of horses to unnecessary treatments. Such widespread use is a costly waste of resources and further reinforces the discontinuation of schedule rather than strategic deworming protocols.
Environmental Technology & Innovation ( IF 0 ) Pub Date: 2023-04-17 , DOI: 10.1071/an23018
Context: Cow survival is an important trait for dairy farm profitability and animal welfare, yet it is difficult to improve because of its complexity arising, in part, from varied reasons for culling and delay in getting actual culling data, which leads to low accuracy and instability of genetic predictions.Aims: To explore the benefits of partitioning the cow survival trait into ‘early survival’ (survival coded as a binary trait from the first to the second lactation) and ‘late survival’ (survival from the second to later lactations) on genetic predictions in addition to predictors of culling decisions.Methods: The raw phenotypic survival records for 1 619 542 Holstein and 331 996 Jersey cows were used in our study. All cows within each herd were allocated to either a reference or validation set. The accuracy and stability of genetic predictions were compared across lactations in the validation set. Further, we estimated the phenotypic and genetic correlation between overall, early or late cow survival and production, type, workability, and fertility traits using bivariate sire models.Key results: The heritability of overall survival in Jerseys (0.069 ± 0.003) was higher than in Holsteins (0.044 ± 0.001). The heritability of early survival was higher than that of late survival in Holstein (0.039 ± 0.002 vs 0.036 ± 0.001) and Jersey (0.080 ± 0.006 vs 0.053 ± 0.003). The genetic correlation between early and late survival was high in both breeds (0.770 ± 0.017 in Holstein and 0.772 ± 0.028 in Jersey). Adding survival information up to the sixth lactation had a large effect on genetic predictions of overall and late survival, whereas the predictions of early survival remained the same across lactations. Milk and protein yields, somatic cell score, fertility and temperament were highly correlated with early survival in Holstein and Jersey. However, the genetic correlations between production, type or workability traits and late survival were generally weaker than those and early survival.Conclusions: Early and late survival should be considered as different traits in genetic evaluations, because they are associated with different culling decisions.Implications: Partitioning cow survival into early and late survival and analysing them as two correlated traits could improve the accuracy and the stability of estimated breeding values compared with analysing overall survival as a single trait.
Environmental Technology & Innovation ( IF 0 ) Pub Date: 2023-04-04 , DOI: 10.1071/an22302
Context: Feeding behaviour is an important tool for the early detection of diseases in dairy cows.Aims: The aim of this study was to evaluate whether the variation in time spent feeding in the prepartum and postpartum periods may be used to detect the occurrence of metritis and subclinical ketosis (SCK) before the onset of the clinical symptoms at the postpartum.Methods: The research was conducted in four electronic databases, including Scopus, Science Direct, Pubmed, and Web of Science. The inclusion criteria for citations were original research, evaluation of daily time spent feeding in dairy cows, and use of this indicator for early identification of metritis and/or SCK in dairy cows in the prepartum and postpartum periods. A random-effect meta-analysis (MA) was conducted for metritis with the time spent feeding means of control (healthy) and treated (sick) groups measured in the prepartum and postpartum periods. The analysis was conducted with the values of daily time spent feeding before and after calving in both groups.Key results: In total, 26 trials from six papers, involving 1037 dairy cows, were included in the statistical analysis. No data were obtained for SCK to conduct a MA, while for metritis, 16 trials from six papers (prepartum) and 10 trials from three papers (postpartum) were considered. The heterogeneity between studies on metritis was moderate (I2 = 57.5%) in the prepartum period and low (I2 = 10.0%) in the postpartum period. The mean difference feeding time for healthy and unhealthy animals was greater during postpartum (21.14 min/day, P < 0.001) than during prepartum (16.36 min/day, P < 0.001). Meta-regression analysis showed that number of daily milkings, sample size, and the place of running trial significantly influenced the time spent feeding by cows.Conclusion: On the basis of available and suitable scientific literature, time spent feeding is reduced at the prepartum and postpartum periods in dairy cows further affected by metritis.Implications: This study evidenced that feeding time might be incorporated into health-monitoring protocols for early detection of metritis in dairy cows.
Environmental Technology & Innovation ( IF 0 ) Pub Date: 2023-06-20 , DOI: 10.1071/an22415
Context: Selenium deficiency occurs all over the world. Therefore, the research and development of selenium supplements has been a focus for relevant scholars. Organic selenium is safer and more efficient than is inorganic selenium. In fact, China’s sika deer resources are of high quality, but the utilisation rate of deer blood is very low. Research has found that deer blood is a reasonable peptide source for the preparation of selenium-chelate supplements. The abundance of deer blood resources provided conditions for this study.Aim: To provide new selenium supplements for humans, and further develop and utilise China’s sika deer industry, which to some extent also improves the utilisation rate of deer blood resources.Methods: Peptides were hydrolysed by protease, and the best hydrolysates were screened. Single-factor experiments and response-surface methodology were used to study the effects of pH, temperature, time and peptide:selenium mass ratio on selenium-chelating activity. The sika deer blood polypeptide–selenium was characterised and analysed through ultraviolet spectrum, infrared spectrum, amino acid analysis, molecular-weight determination, scanning electron microscopy, and particle-size and potential analysis. Also, thermal-stability and acid–base-stability tests were conducted.Key results: The chelating activity of alkaline protease hydrolysate was the highest, being 73.1 ± 0.16%. The pH value, temperature, time and peptide:selenium mass ratio had influence on selenium-chelating activity. Because of the cross-linking of selenium ions, the chelated selenium aggregates into larger particles with a more compact structure. The determination of amino acid and molecular weight showed that the metal-chelating activity of small-molecular peptides was very strong. Glutamic acid (Glu) and aspartic acid (Asp) play an important role in the binding of selenium ions. At the same time, the chelated SDBP–selenium had acid–base stability and thermal stability.Conclusion: Studies depicted that SDBP–selenium is suitable as a new type of selenium supplement.Implications: The preparation of deer blood polypeptide-chelated selenium provides a scientific basis for the development of new selenium supplements and the practical application of deer blood resources.
Environmental Technology & Innovation ( IF 0 ) Pub Date: 2023-05-25 , DOI: 10.1071/an22334
Context: Heat stress is an increasing concern for the Australian dairy industry.Aims: This study aimed to evaluate the effect of temperature–humidity index (THI) on rumination time (RT), milk yield and quality, and milking frequency in a pasture-based voluntary-movement automatic milking system (AMS).Methods: Data were collected from the University of Melbourne Dookie College AMS farm for 3 years (June 2016 to March 2019). Daily RT was collected through the transponder collar (Qwes-HR, Lely). Climatic data (maximum ambient temperature and relative humidity) were obtained from the Dookie Meteorological station to calculate daily maximum THI (THImax).Key results: Daily milk yield increased with a rising THImax to 65, then declined after THImax 65. Milking frequency was highest at THImax 90, followed by a steady decline afterwards. Rumination time was maximum at mid-range THImax and declined for high and low values.Conclusions: The findings of this study clearly indicated that under pasture-based voluntary-movement AMS, high THI resulted in a drop in the milk yield, milking frequency and RT.Implications: With the provision of automation of data collection from AMS, further study with mathematical modelling describing the daily patterns and thresholds in conjunction with the different heat stress levels can be useful for assessing animal welfare and to mitigate heat stress and seek alternative management strategies.
Environmental Technology & Innovation ( IF 0 ) Pub Date: 2023-04-04 , DOI: 10.1071/an22463
Context: The alpaca roan pattern is characterised by white and coloured fibre interspersed together, with a distinctive lighter body and darker extremities, and commonly is believed to be inherited in an autosomal dominant manner. It is of interest to the alpaca fibre industry as it causes ‘contamination’ of coloured fibre with white fibres, but cannot be detected in white or light fawn animals. Other livestock species, such as horses, cattle, goats, and pigs, exhibit comparable phenotypes, which are associated with candidate variant(s) in either KIT or KITLG.Aims: To identify a region or regions of the genome that is/are causative of the roan pattern in alpacas.Methods: We conducted a genome-wide association study (GWAS) by using 13 roan and 14 non-roan alpacas sampled from the USA, Australia, and New Zealand. Regions of genome-wide significance were examined for variants that correlated with the roan phenotype.Key results: A novel candidate single-nucleotype polymorphism (SNP; Super-Scaffold_15:39 742 851T > A), located 272 kb upstream of KITLG, was identified in 1 of 12 regions with genome-wide significant association (P ≤ 5 × 10−8). We identified the candidate SNP-containing region (Super-Scaffold_15:39 742 096–39 887 419) to be a 145 kb copy number variant (CNV) that is likely to be a tandem duplication. All 13 roan alpacas had one or two copies of the roan-associated T allele and all except three non-roans had zero copies. Furthermore, we determined the Mendelian inheritance of copy number haplotypes and their allelic composition in a roan and a non-roan family.Conclusions: Our data support the hypothesised autosomal incomplete dominant mode of inheritance of the roan pattern in alpacas and suggests that the effect of the T allele CNV version is likely to be suppressed when in cis with the A allele CNV version. However, additional verification is required to validate the finding and determine the functional effect.Implications: Identification of the cause, or a marker for roan pattern will allow alpaca breeders to select for or against the roan pattern, even when the phenotype is hidden, and therefore increase production output and profitability.
Supplementary Information
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